Cas no 1184000-97-2 ((1S)-1-Phenyl-N-((tetrahydro-2H-pyran-3-yl)methyl)ethanamine)

• Product Name: (1S)-1-Phenyl-N-((tetrahydro-2H-pyran-3-yl)methyl)ethanamine
• CAS No: 1184000-97-2
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 1034751
• PubChem ID: 71301495
• Update Time: 2024-11-03

(1S)-1-Phenyl-N-((tetrahydro-2H-pyran-3-yl)methyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-Phenyl-N-((tetrahydro-2H-pyran-3-yl)methyl)ethanamine
• (1S)-N-(oxan-3-ylmethyl)-1-phenylethanamine
• (1S)-1-phenyl-N-((tetrahydro-2H-pyran-3-yl)methyl)ethan-1-amine
• 1184000-97-2
• [(oxan-3-yl)methyl][(1S)-1-phenylethyl]amine
• DTXSID60744352
• (1S)-N-[(Oxan-3-yl)methyl]-1-phenylethan-1-amine
• J-500395
• AKOS016014754
• DB-309661

• Inchi： 1S/C14H21NO/c1-12(14-7-3-2-4-8-14)15-10-13-6-5-9-16-11-13/h2-4,7-8,12-13,15H,5-6,9-11H2,1H3/t12-,13?/m0/s1
• InChI Key： FKZBCFYNNHATND-UEWDXFNNSA-N
• SMILES： O1CCCC(C1)CN[C@@H](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų